Cas no 1904020-87-6 (Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate)

• Product Name: Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate
• CAS No: 1904020-87-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6248099
• PubChem ID: 105532618
• Update Time: 2025-11-02

Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1904020-87-6
• EN300-7336569
• Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate
• SCHEMBL17970313
• rac-tert-butyl N-[(3R,4R)-4-(aminomethyl)oxolan-3-yl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-8-6-14-5-7(8)4-11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key： DSTQSWRMAIEKFJ-HTQZYQBOSA-N
• SMILES： O1C[C@H]([C@H](CN)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate

Comprehensive Overview of Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate (CAS No. 1904020-87-6)

Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate (CAS No. 1904020-87-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This chiral intermediate, featuring both oxolane (tetrahydrofuran) and carbamate functional groups, has garnered significant attention due to its structural versatility and potential applications in drug discovery. The compound's stereospecificity, denoted by the (3S,4S) configuration, makes it particularly valuable for asymmetric synthesis and bioactive molecule development.

In recent years, the demand for enantiomerically pure intermediates like Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate has surged, driven by advancements in proteolysis-targeting chimeras (PROTACs) and small-molecule kinase inhibitors. Researchers frequently inquire about its synthetic routes, protection-deprotection strategies for the tert-butoxycarbonyl (Boc) group, and compatibility with cross-coupling reactions. The compound's aminomethyl moiety also positions it as a key building block for peptide mimetics and conjugation chemistry.

The physicochemical properties of CAS No. 1904020-87-6 have been extensively studied to optimize its handling in solid-phase synthesis and catalytic hydrogenation processes. Its stability under acidic conditions (owing to the Boc group) and solubility in polar aprotic solvents like DMF or DMSO are frequently discussed in technical forums. Notably, the compound's oxolan-3-yl scaffold contributes to improved metabolic stability in preclinical studies—a feature highly sought after in central nervous system (CNS) drug design.

Emerging trends highlight the integration of Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate into AI-assisted molecular docking workflows. Computational chemists often explore its conformational flexibility and hydrogen-bonding capacity when designing GPCR-targeted ligands. Additionally, its role in bioconjugation for antibody-drug conjugates (ADCs) has been investigated, with particular focus on the reactivity of its primary amine functionality.

From a regulatory perspective, CAS No. 1904020-87-6 is classified as a non-hazardous research chemical under standard laboratory conditions. However, users must adhere to Good Laboratory Practices (GLP) when handling its aminomethyl group, which may form Schiff bases with aldehydes. The compound's chiral purity (>98% ee) is critical for reproducibility in asymmetric catalysis applications, as emphasized in recent Quality by Design (QbD) guidelines.

Environmental considerations for Tert-butyl N-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]carbamate include its biodegradability profile and waste management protocols. Industry best practices recommend solvent recovery systems during large-scale synthesis to minimize ecological impact. The compound's compatibility with green chemistry principles—such as microwave-assisted synthesis—has also been documented in peer-reviewed journals.

Future research directions for CAS No. 1904020-87-6 may explore its derivatization into boronic ester analogs for Suzuki-Miyaura couplings or incorporation into macrocyclic compounds. Its structural motifs align with current interests in fragment-based drug discovery and covalent inhibitor development. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in medicinal chemistry innovation.